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Compound of Interest

Compound Name: Triethylamine hydrochloride

Cat. No.: B054416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety information for triethylamine
hydrochloride (CAS No. 554-68-7), compiled from Safety Data Sheets (SDS) and chemical

databases. It is intended to equip laboratory and drug development professionals with the

necessary knowledge to handle this compound safely.

Identification and Physicochemical Properties
Triethylamine hydrochloride, also known as triethylammonium chloride, is the hydrochloride

salt of the organic base triethylamine.[1][2] It is commonly used in organic synthesis, for

instance, to neutralize the hydrogen chloride produced in reactions involving acyl chlorides,

and in the preparation of buffer solutions.[2][3][4] It presents as a white to off-white,

hygroscopic crystalline powder.[2][5][6]

Table 1: Physicochemical Data for Triethylamine Hydrochloride
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Property Value Source(s)

Chemical Formula C₆H₁₆ClN [1][7]

Molecular Weight 137.65 g/mol [3][8]

CAS Number 554-68-7 [1][3][8]

Appearance
White to off-white, hygroscopic

crystalline powder
[5][6][9]

Melting Point 254 - 261 °C (decomposes) [2][3][4][6]

Boiling Point Sublimes at 245 °C [3]

Solubility

Highly soluble in water (1440

g/L at 20 °C). Soluble in

ethanol and chloroform;

insoluble in ether.

[2][3][4][10]

Density ~1.07 g/cm³ [2][3][10]

pH 5 (10 g/L aqueous solution) [2][7]

| Vapor Pressure | Negligible |[3][5] |

Hazard Identification and GHS Classification
Triethylamine hydrochloride is classified as a hazardous substance under the Globally

Harmonized System (GHS).[5][8] The primary hazards are irritation to the skin, eyes, and

respiratory system.[1][8][11] Ingestion or inhalation may be harmful.[2][6]

Table 2: GHS Hazard and Precautionary Statements
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Classification Code Statement Source(s)

Signal Word - Warning [1][8][11]

Hazard Statements H315 Causes skin irritation. [1][3][8][11]

H319
Causes serious eye

irritation.
[1][3][8][11]

H335
May cause respiratory

irritation.
[1][3][8][11]

H302/H312/H332

Harmful if swallowed,

in contact with skin, or

if inhaled.

[6]

Precautionary

Statements
P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[1][8][11]

P264

Wash hands,

forearms, and face

thoroughly after

handling.

[1][11]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[1][11]

P302+P352
IF ON SKIN: Wash

with plenty of water.
[1][11]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[1][8][11]
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Classification Code Statement Source(s)

P405 Store locked up. [11]

| | P501 | Dispose of contents/container to an approved waste disposal plant. |[11] |

Upon thermal decomposition, it can release toxic and corrosive fumes, including nitrogen

oxides (NOx), carbon oxides (CO, CO2), and hydrogen chloride gas.[8][9][11] As a combustible

solid, fine dust can form explosive mixtures with air in the presence of an ignition source.[5]

Exposure Controls and Personal Protective
Equipment (PPE)
Effective control of exposure requires a combination of engineering controls and appropriate

personal protective equipment.

Experimental Protocol: Engineering Controls

Ventilation: All handling of triethylamine hydrochloride powder should be conducted in a

well-ventilated area.[1][3][8] A certified chemical fume hood or an enclosure with local

exhaust ventilation is required for procedures that may generate dust, such as weighing or

transferring the solid.[8] The ventilation system should be designed to prevent the

accumulation and recirculation of particulates in the workplace.[5]

Table 3: Personal Protective Equipment (PPE) Recommendations
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Protection Type Specification Purpose Source(s)

Eye/Face Protection

Safety glasses with
side-shields
conforming to
EN166 or NIOSH-
approved chemical
safety goggles.

Prevents eye
contact with dust
particles.

[5][6][8]

Skin Protection

Chemically resistant

gloves (e.g., nitrile)

and a lab coat. Ensure

gloves are inspected

before use.

Prevents skin irritation

and absorption.
[6][8][11]

| Respiratory Protection | A NIOSH/MSHA or EN 149 approved particulate respirator is required

if engineering controls are insufficient or when handling large quantities that may generate

significant dust. | Prevents respiratory tract irritation from inhaled dust. |[6] |

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://datasheets.scbt.com/sc-251324.pdf
https://www.fishersci.com/store/msds?partNumber=AC270672500&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/18_1138952700_TRIETHYLAMINEHYDROCHLORIDECASNO554-68-7MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC270672500&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/18_1138952700_TRIETHYLAMINEHYDROCHLORIDECASNO554-68-7MSDS.pdf
https://aksci.com/sds/F822_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC270672500&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Requirements

Task Assessment:
Handling Triethylamine HCl

Handling Closed Container?

Weighing or Transfer?
(Dust generation likely)

Minimum PPE:
- Safety Glasses

- Lab Coat
- Gloves

No

Required PPE:
- Chemical Goggles

- Lab Coat
- Gloves

- Particulate Respirator*

Work inside Chemical Fume Hood

Yes

No

Yes

*Respirator required if ventilation
is inadequate or per risk assessment.

Click to download full resolution via product page

Caption: PPE selection logic based on the handling task.

Safe Handling, Storage, and Emergency Protocols
Strict adherence to handling and storage protocols is crucial to minimize risks.

Experimental Protocol: Safe Handling and Storage

Avoid Contact: Avoid all personal contact, including inhalation of dust and contact with eyes

and skin.[5][11]

Hygiene: Wash hands thoroughly with soap and water before breaks and at the end of the

workday.[8] Do not eat, drink, or smoke in areas where the chemical is handled.[1][12]
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Grounding: For processes that may generate static electricity, ensure equipment is properly

grounded to prevent ignition of dust clouds.

Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place.

[1][8][11] The material is hygroscopic; protect from moisture.[3][5][9]

Incompatibilities: Store away from strong oxidizing agents (e.g., nitrates, peroxides, chlorine

bleaches).[5]

Emergency Protocols
Immediate and appropriate action is critical in the event of an emergency.

Experimental Protocol: Accidental Release (Minor Spill)

Evacuate & Ventilate: Alert personnel in the immediate area. Ensure the area is well-

ventilated. Remove all sources of ignition.[3][5]

Don PPE: Wear all required personal protective equipment, including respiratory protection,

gloves, and eye protection.[3][8]

Containment: Prevent the spill from entering drains or waterways.[3][8]

Cleanup: Use dry cleanup methods. Carefully sweep or vacuum the spilled solid. Avoid

actions that generate dust clouds.[3][5][8]

Disposal: Place the collected material into a suitable, labeled, and closed container for

disposal by a licensed professional waste disposal service.[5][8][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.lobachemie.com/lab-chemical-msds/MSDS-triethylamine-hydrochloride-CASNO-554-68-6364C-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/18_1138952700_TRIETHYLAMINEHYDROCHLORIDECASNO554-68-7MSDS.pdf
https://aksci.com/sds/F822_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Triethylamine-hydrochloride
https://datasheets.scbt.com/sc-251324.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ACR27067~~PDF~~MTR~~KOSD~~EN~~2022-05-28%2001:42:26~~Triethylamine%20hydrochloride~~
https://datasheets.scbt.com/sc-251324.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Triethylamine-hydrochloride
https://datasheets.scbt.com/sc-251324.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Triethylamine-hydrochloride
https://www.cdhfinechemical.com/images/product/msds/18_1138952700_TRIETHYLAMINEHYDROCHLORIDECASNO554-68-7MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Triethylamine-hydrochloride
https://www.cdhfinechemical.com/images/product/msds/18_1138952700_TRIETHYLAMINEHYDROCHLORIDECASNO554-68-7MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Triethylamine-hydrochloride
https://datasheets.scbt.com/sc-251324.pdf
https://www.cdhfinechemical.com/images/product/msds/18_1138952700_TRIETHYLAMINEHYDROCHLORIDECASNO554-68-7MSDS.pdf
https://datasheets.scbt.com/sc-251324.pdf
https://www.cdhfinechemical.com/images/product/msds/18_1138952700_TRIETHYLAMINEHYDROCHLORIDECASNO554-68-7MSDS.pdf
https://aksci.com/sds/F822_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Detected

Alert Personnel
Remove Ignition Sources

Don Appropriate PPE
(Respirator, Goggles, Gloves)

Clean Spill Using Dry Methods
(Avoid creating dust)

Place in Labeled Container
for Hazardous Waste

Decontaminate Area
and Dispose of PPE

Spill Secured
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Exposure Occurs

Route of Exposure?

Inhalation:
Move to fresh air.

Keep warm and rested.

Inhalation

Skin Contact:
Remove contaminated clothing.

Flush with soap & water.

Skin

Eye Contact:
Rinse with water for 15+ min.

Keep eyelids open.

Eye

Ingestion:
Rinse mouth.

Do NOT induce vomiting.

Ingestion

Seek Medical Attention
(Bring SDS)

If irritation persists

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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